2,4-dibromo-N-(4-fluorophenyl)benzamide

• Molecular Formula: C13H8Br2FNO
• Molecular Weight: 373.01 g/mol
• IUPAC Name: 2,4-dibromo-N-(4-fluorophenyl)benzamide
• InChI: InChI=1S/C13H8Br2FNO/c14-8-1-6-11(12(15)7-8)13(18)17-10-4-2-9(16)3-5-10/h1-7H,(H,17,18)
• InChI Key: ASGWWXQUTIQIRG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=C(C=C2)Br)Br)F

Description

2,4-Dibromo-N-(4-fluorophenyl)benzamide is a halogenated benzamide derivative featuring two bromine atoms at the 2- and 4-positions of the benzoyl ring and a 4-fluorophenylamide substituent. Its structure combines electron-withdrawing bromine and fluorine substituents, which influence its electronic properties, reactivity, and intermolecular interactions such as hydrogen bonding and halogen bonding .

Comparison with Similar Compounds

Halogen Substitution Patterns

• 4-Bromo-N-(2-nitrophenyl)benzamide () : This compound replaces the 4-fluorophenyl group with a 2-nitrophenyl group. The nitro group introduces strong electron-withdrawing effects, reducing electron density on the amide nitrogen compared to the fluorine substituent in the target compound. This difference may alter hydrogen-bonding capacity and solubility .
• The absence of bromine reduces steric bulk and van der Waals interactions compared to the dibromo target compound .

Functional Group Variations

• The bromine at position 4 aligns with the target compound, but the sulfonamido group adds complexity to intermolecular interactions .
• This contrasts with the bromine-dominated steric and electronic effects in the target compound .

Structural and Crystallographic Differences

• 4-Bromo-N-(2-nitrophenyl)benzamide () : Crystallographic studies reveal two molecules (A and B) per asymmetric unit, stabilized by N–H···O hydrogen bonds between the amide and nitro groups. The target compound’s 4-fluorophenyl group may instead engage in C–H···F interactions, altering packing efficiency .
• N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24, ) : Exhibits intermolecular N–H···F and C–H···F hydrogen bonds, forming a layered crystal structure. The dibromo analogue likely has stronger halogen bonding (Br···Br or Br···F) due to bromine’s polarizability .

Tabulated Comparison of Key Compounds

Compound Name	Substituents	Key Properties	Reference
2,4-Dibromo-N-(4-fluorophenyl)benzamide	2,4-Br; 4-FPh	High halogen bonding potential	Synthetic focus
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br; 2-NO₂Ph	Strong electron-withdrawing nitro group
N-(2,4-Difluorophenyl)-2-fluorobenzamide	2-F; 2,4-F₂Ph	Layered crystal structure via H-bonding
4-Bromo-N-(3,5-dimethoxyphenyl)-...	4-Br; 3,5-(OMe)₂; sulfonamido	Enhanced solubility via sulfonamido
Mosapride (Metabolite)	4-FPh; morpholinyl; Cl	5-HT4 receptor agonist (reduced activity)